Cas no 1353777-42-0 (3-Bromo-6-propoxypicolinonitrile)

• Product Name: 3-Bromo-6-propoxypicolinonitrile
• CAS No: 1353777-42-0
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 2113532
• Update Time: 2023-08-04

3-Bromo-6-propoxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-propoxy-2-Pyridinecarbonitrile
• 3-Bromo-6-propoxypicolinonitrile
• 2-Pyridinecarbonitrile, 3-bromo-6-propoxy-

• Inchi： 1S/C9H9BrN2O/c1-2-5-13-9-4-3-7(10)8(6-11)12-9/h3-4H,2,5H2,1H3
• InChI Key： UFFOUKJNJMOBJY-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C=C1)OCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Topological Polar Surface Area: 45.9